Zinc diethyldithiocarbamate
Zinc diethyldithiocarbamate
Zinc diethyldithiocarbamate is a dithiocarbamate salt that is the zinc salt of diethyldithiocarbamic acid. It is an accelerator and activator for natural rubber. It has a role as an antifungal agrochemical. It is a dithiocarbamate salt and a zinc molecular entity. It contains a diethyldithiocarbamate and a zinc(2+). It is functionally related to a diethyldithiocarbamic acid.
Ditiocarb zinc, also known as Diethyldithiocarbamic acid zinc salt, is a known chelator for copper and zinc. It also a dermatological sensitizer and allergen. Sensitivity to ditiocarb zinc may be identified with a clinical patch test.
Zinc diethyldithiocarbamate is a Standardized Chemical Allergen. The physiologic effect of zinc diethyldithiocarbamate is by means of Increased Histamine Release, and Cell-mediated Immunity. The chemical classification of zinc diethyldithiocarbamate is Allergens.
Zinc diethyldithiocarbamate is a chemical compound of zinc. Zinc is a metallic element with the atomic number 30. It is found in nature most often as the mineral sphalerite. Though excess zinc in harmful, in smaller amounts it is an essential element for life, as it is a cofactor for over 300 enzymes and is found in just as many transcription factors. (L48, L49)
A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM.
Ditiocarb zinc, also known as Diethyldithiocarbamic acid zinc salt, is a known chelator for copper and zinc. It also a dermatological sensitizer and allergen. Sensitivity to ditiocarb zinc may be identified with a clinical patch test.
Zinc diethyldithiocarbamate is a Standardized Chemical Allergen. The physiologic effect of zinc diethyldithiocarbamate is by means of Increased Histamine Release, and Cell-mediated Immunity. The chemical classification of zinc diethyldithiocarbamate is Allergens.
Zinc diethyldithiocarbamate is a chemical compound of zinc. Zinc is a metallic element with the atomic number 30. It is found in nature most often as the mineral sphalerite. Though excess zinc in harmful, in smaller amounts it is an essential element for life, as it is a cofactor for over 300 enzymes and is found in just as many transcription factors. (L48, L49)
A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM.
Brand Name:
Vulcanchem
CAS No.:
136-94-7
VCID:
VC21055446
InChI:
InChI=1S/2C5H11NS2.Zn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
SMILES:
CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2]
Molecular Formula:
C10H20N2S4Zn
Molecular Weight:
361.9 g/mol
Zinc diethyldithiocarbamate
CAS No.: 136-94-7
Cat. No.: VC21055446
Molecular Formula: C10H20N2S4Zn
Molecular Weight: 361.9 g/mol
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Specification
| Description | Zinc diethyldithiocarbamate is a dithiocarbamate salt that is the zinc salt of diethyldithiocarbamic acid. It is an accelerator and activator for natural rubber. It has a role as an antifungal agrochemical. It is a dithiocarbamate salt and a zinc molecular entity. It contains a diethyldithiocarbamate and a zinc(2+). It is functionally related to a diethyldithiocarbamic acid. Ditiocarb zinc, also known as Diethyldithiocarbamic acid zinc salt, is a known chelator for copper and zinc. It also a dermatological sensitizer and allergen. Sensitivity to ditiocarb zinc may be identified with a clinical patch test. Zinc diethyldithiocarbamate is a Standardized Chemical Allergen. The physiologic effect of zinc diethyldithiocarbamate is by means of Increased Histamine Release, and Cell-mediated Immunity. The chemical classification of zinc diethyldithiocarbamate is Allergens. Zinc diethyldithiocarbamate is a chemical compound of zinc. Zinc is a metallic element with the atomic number 30. It is found in nature most often as the mineral sphalerite. Though excess zinc in harmful, in smaller amounts it is an essential element for life, as it is a cofactor for over 300 enzymes and is found in just as many transcription factors. (L48, L49) A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM. |
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| CAS No. | 136-94-7 |
| Molecular Formula | C10H20N2S4Zn |
| Molecular Weight | 361.9 g/mol |
| IUPAC Name | zinc;N,N-diethylcarbamodithioate |
| Standard InChI | InChI=1S/2C5H11NS2.Zn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2 |
| Standard InChI Key | RKQOSDAEEGPRER-UHFFFAOYSA-L |
| SMILES | CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2] |
| Canonical SMILES | CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2] |
| Colorform | White powder |
| Melting Point | 172-176 °C |
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